Cas no 436091-46-2 (6-Ethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid)

• Product Name: 6-Ethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid
• CAS No: 436091-46-2
• MF: C₁₉H₁₇NO₂
• MW: 291.343785047531
• MDL: MFCD03422008
• CID: 3111786
• PubChem ID: 1133601
• Update Time: 2025-10-29

6-Ethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Ethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid
• 6-Ethyl-2-(p-tolyl)quinoline-4-carboxylic acid
• VS-05679
• ALBB-011611
• 4-quinolinecarboxylic acid, 6-ethyl-2-(4-methylphenyl)-
• AKOS003332257
• CS-0320061
• 6-Ethyl-2-(p-tolyl)quinoline-4-carboxylicacid
• Oprea1_151513
• SB71932
• STK436914
• BBL016909
• 436091-46-2
• H26581
• MFCD03422008

• MDL： MFCD03422008
• Inchi： 1S/C19H17NO2/c1-3-13-6-9-17-15(10-13)16(19(21)22)11-18(20-17)14-7-4-12(2)5-8-14/h4-11H,3H2,1-2H3,(H,21,22)
• InChI Key： PGSGUBTUFTUGHE-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2C=CC(C)=CC=2)N=C2C=CC(CC)=CC2=1)=O

Computed Properties

• Exact Mass: 291.125928785Da
• Monoisotopic Mass: 291.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 50.2Ų

Additional information on 6-Ethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid

Introduction to 6-Ethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid (CAS No. 436091-46-2)

6-Ethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 436091-46-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of nitrogen-containing organic compounds that have been extensively studied for their biological activities and potential therapeutic applications. The structural features of 6-Ethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid, particularly its quinoline core and substituents, contribute to its unique chemical properties and biological interactions, making it a subject of interest for further exploration in drug discovery and development.

The molecular structure of 6-Ethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid consists of a quinoline ring system substituted with an ethyl group at the 6-position and a 4-methylphenyl group at the 2-position. The carboxylic acid functional group at the 4-position further enhances its reactivity and potential for chemical modification. This arrangement of substituents imparts specific electronic and steric properties to the molecule, which can influence its binding affinity to biological targets and its overall pharmacological profile.

In recent years, there has been a growing interest in quinoline derivatives as potential candidates for treating various diseases, including infectious diseases, cancer, and neurological disorders. The quinoline scaffold is known for its ability to interact with biological macromolecules such as proteins and enzymes, which makes it a valuable starting point for designing novel therapeutic agents. The presence of both aromatic and aliphatic substituents in 6-Ethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid suggests that it may exhibit multiple modes of interaction with biological targets, thereby increasing its therapeutic potential.

One of the most compelling aspects of 6-Ethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid is its structural similarity to known bioactive compounds. For instance, some quinoline derivatives have been reported to possess antimicrobial properties, which are attributed to their ability to disrupt bacterial cell membranes or inhibit essential bacterial enzymes. The carboxylic acid group in this compound could serve as a site for further functionalization, allowing researchers to tailor its properties for specific biological applications.

Recent studies have also highlighted the importance of quinoline derivatives in the development of anticancer agents. The quinoline scaffold has been shown to interfere with key cellular processes such as DNA replication and cell signaling pathways, which are often dysregulated in cancer cells. The ethyl and 4-methylphenyl substituents in 6-Ethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid may modulate these interactions, potentially leading to the discovery of novel anticancer drugs.

The synthesis of 6-Ethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. The use of advanced catalytic systems and green chemistry principles can enhance the efficiency and sustainability of these synthetic processes.

In terms of pharmaceutical applications, 6-Ethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid holds promise as a lead compound for drug development. Its unique structural features make it a versatile platform for designing molecules with enhanced pharmacological properties. Researchers can explore various chemical modifications, such as halogenation or alkylation, to improve its binding affinity and selectivity towards specific biological targets.

The pharmacokinetic profile of 6-Ethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid is another critical aspect that needs to be evaluated during drug development. Factors such as solubility, stability, absorption, distribution, metabolism, and excretion (ADME) play a significant role in determining the compound's efficacy and safety. In vitro and in vivo studies are essential to assess these parameters and optimize the drug candidate for clinical use.

Advances in computational chemistry and molecular modeling have facilitated the rapid screening of potential drug candidates like 6-Ethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid. These tools allow researchers to predict binding interactions between the compound and biological targets with high accuracy, thereby accelerating the drug discovery process. Additionally, structure-based drug design approaches can be employed to optimize the molecule's pharmacological properties based on detailed knowledge of its interactions with biological receptors.

The future prospects of 6-Ethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid in pharmaceutical research are promising. Ongoing studies aim to elucidate its mechanism of action and explore its potential in treating various diseases. Collaborative efforts between academic institutions, pharmaceutical companies, and biotechnology firms are likely to drive innovation in this area.

In conclusion,6-Ethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid (CAS No. 436091-46-2) is a structurally interesting compound with significant potential in medicinal chemistry. Its unique features make it an attractive candidate for further exploration in drug discovery and development. As research continues to uncover new applications for quinoline derivatives,6-Ethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid is poised to play a vital role in addressing unmet medical needs.